Cas no 1805041-55-7 (Ethyl 4-chloro-3-(trifluoromethyl)picolinate)

• Product Name: Ethyl 4-chloro-3-(trifluoromethyl)picolinate
• CAS No: 1805041-55-7
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 4903359
• Update Time: 2025-06-22

Ethyl 4-chloro-3-(trifluoromethyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-3-(trifluoromethyl)picolinate

• Inchi： 1S/C9H7ClF3NO2/c1-2-16-8(15)7-6(9(11,12)13)5(10)3-4-14-7/h3-4H,2H2,1H3
• InChI Key： YSVCUWWVQRORKT-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C(=O)OCC)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-chloro-3-(trifluoromethyl)picolinate

Ethyl 4-chloro-3-(trifluoromethyl)picolinate (CAS No. 1805041-55-7): A Comprehensive Overview

Ethyl 4-chloro-3-(trifluoromethyl)picolinate, identified by its chemical abstracts service number CAS No. 1805041-55-7, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of picolinic acid derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The presence of both chloro and trifluoromethyl substituents in its molecular structure imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in medicinal chemistry.

The molecular structure of Ethyl 4-chloro-3-(trifluoromethyl)picolinate consists of a pyridine ring substituted with a chloro group at the fourth position and a trifluoromethyl group at the third position. The ethyl ester group at the carboxyl position enhances its solubility and reactivity, facilitating its use in various synthetic pathways. This structural configuration not only contributes to its stability but also influences its interaction with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in picolinic acid derivatives due to their potential pharmacological effects. Research has demonstrated that these compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of substituents in Ethyl 4-chloro-3-(trifluoromethyl)picolinate may contribute to its unique biological profile, making it an attractive scaffold for drug discovery.

One of the most compelling aspects of Ethyl 4-chloro-3-(trifluoromethyl)picolinate is its role as a key intermediate in the synthesis of more complex molecules. Its structural features allow for further functionalization, enabling chemists to design novel compounds with enhanced biological activity. For instance, the chloro and trifluoromethyl groups can be readily modified through various chemical reactions, such as nucleophilic substitution or metal-catalyzed cross-coupling reactions, to introduce additional functional groups or alter the electronic properties of the molecule.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to improve metabolic stability, binding affinity, and pharmacokinetic properties. The presence of a trifluoromethyl group in Ethyl 4-chloro-3-(trifluoromethyl)picolinate aligns with this trend, suggesting that it may possess favorable pharmacological characteristics. Furthermore, the chloro group can serve as a handle for further derivatization, allowing researchers to fine-tune the properties of the compound for specific applications.

The synthesis of Ethyl 4-chloro-3-(trifluoromethyl)picolinate involves multi-step organic transformations that highlight the compound's synthetic utility. Typically, the synthesis begins with the preparation of 4-chloronicotinic acid or its derivatives, which are then subjected to esterification followed by trifluoromethylation at the desired position. These reactions often require careful optimization to ensure high yields and purity, but the end product is a versatile building block for further chemical exploration.

The potential applications of Ethyl 4-chloro-3-(trifluoromethyl)picolinate extend beyond synthetic chemistry. Its biological activities have prompted researchers to investigate its potential use in therapeutic contexts. For example, preliminary studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes or receptors involved in disease pathways. While more research is needed to fully understand its pharmacological profile, these findings underscore its significance as a lead compound in drug discovery efforts.

The development of new pharmaceuticals relies heavily on access to high-quality intermediates like Ethyl 4-chloro-3-(trifluoromethyl)picolinate. Its availability through established synthetic routes ensures that researchers can efficiently incorporate it into their studies without significant hurdles. As interest in fluorinated compounds continues to grow, compounds like this are likely to play an increasingly important role in the development of next-generation therapeutics.

In conclusion, Ethyl 4-chloro-3-(trifluoromethyl)picolinate (CAS No. 1805041-55-7) is a multifaceted compound with significant potential in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for synthetic applications, while its biological activities suggest promising avenues for drug discovery. As research in this field progresses, compounds like this will continue to contribute to advancements in medicinal chemistry and therapeutic development.